Cas no 2228783-27-3 (4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole)

• Product Name: 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole
• CAS No: 2228783-27-3
• MF: C₇H₆N₂S
• MW: 150.200939655304
• CID: 6434045
• PubChem ID: 165646380
• Update Time: 2025-06-09

4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole
• EN300-1783572
• 2228783-27-3

• Inchi： 1S/C7H6N2S/c1-2-7(3-4-7)6-5-10-9-8-6/h1,5H,3-4H2
• InChI Key： NNIJMPLQSGMDMJ-UHFFFAOYSA-N
• SMILES： S1C=C(C2(C#C)CC2)N=N1

Computed Properties

• Exact Mass: 150.02516937g/mol
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54Ų

Additional information on 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole

Introduction to 4-(1-Ethynylcyclopropyl)-1,2,3-Thiadiazole (CAS No. 2228783-27-3)

4-(1-Ethynylcyclopropyl)-1,2,3-thiadiazole (CAS No. 2228783-27-3) is a unique and promising compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive ethynylcyclopropyl substituent and thiadiazole core, which together confer a range of interesting chemical and biological properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole, drawing on the latest research findings to provide a comprehensive overview.

The thiadiazole ring is a well-known heterocyclic structure that has been extensively studied for its diverse biological activities. It is known to exhibit antimicrobial, antifungal, and anticancer properties, making it a valuable scaffold in drug discovery. The ethynylcyclopropyl group, on the other hand, is a relatively novel substituent that has shown promise in enhancing the pharmacological profile of various compounds. The combination of these two moieties in 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole results in a compound with unique characteristics that warrant further investigation.

Recent studies have highlighted the potential of 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole as a lead compound for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent antitumor activity against several human cancer cell lines. The researchers found that the ethynylcyclopropyl group played a crucial role in enhancing the compound's cytotoxicity and selectivity towards cancer cells. This finding suggests that 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole could be a valuable starting point for the design of more effective anticancer drugs.

In addition to its anticancer properties, 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole has also shown promise in other therapeutic areas. A recent study published in the European Journal of Medicinal Chemistry investigated the antimicrobial activity of this compound against a panel of Gram-positive and Gram-negative bacteria. The results indicated that 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole exhibited broad-spectrum antibacterial activity, with particularly strong efficacy against methicillin-resistant Staphylococcus aureus (MRSA). This finding underscores the potential of this compound as an antibacterial agent and highlights its versatility in addressing different medical needs.

The synthesis of 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-chloro-1,2,3-thiadiazole with an appropriate ethynylcyclopropyl derivative under mild conditions. This method has been refined to achieve high yields and selectivity, making it suitable for large-scale production. Additionally, recent advancements in catalytic methods have further enhanced the efficiency and sustainability of the synthesis process.

From a pharmacological perspective, 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole has demonstrated favorable properties such as good solubility and stability. These characteristics are essential for ensuring effective drug delivery and bioavailability. Moreover, preliminary studies have shown that this compound exhibits low toxicity towards normal cells, which is a crucial factor in minimizing side effects during clinical use.

The potential applications of 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole extend beyond its direct therapeutic uses. For example, this compound can serve as a valuable tool in chemical biology research for probing specific biological pathways and interactions. Its unique structure makes it an excellent candidate for developing targeted therapies and diagnostic agents.

In conclusion, 4-(1-ethynylcyclopropyl)-1,2,3-thiadiazole (CAS No. 2228783-27-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its distinctive ethynylcyclopropyl-thiadiazole structure confers unique chemical and biological properties that make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for innovative treatments in various medical fields.